Cas no 1781524-43-3 (2-(2-fluoro-6-methylphenyl)propanoic acid)

• Product Name: 2-(2-fluoro-6-methylphenyl)propanoic acid
• CAS No: 1781524-43-3
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 6439856
• PubChem ID: 84732443
• Update Time: 2025-06-08

2-(2-fluoro-6-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methylphenyl)propanoic acid
• EN300-1849786
• 1781524-43-3

• Inchi： 1S/C10H11FO2/c1-6-4-3-5-8(11)9(6)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： NZJAELGEWYDEAT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluoro-6-methylphenyl)propanoic acid

Introduction to 2-(2-fluoro-6-methylphenyl)propanoic acid (CAS No. 1781524-43-3)

2-(2-fluoro-6-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1781524-43-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro-substituted aromatic ring and a propenoic acid moiety, has garnered attention due to its structural features and potential biological activities. The presence of a fluorine atom at the 2-position of the phenyl ring and a methyl group at the 6-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The chemical structure of 2-(2-fluoro-6-methylphenyl)propanoic acid can be described as a derivative of propenoic acid where the aromatic ring is substituted with fluorine and methyl groups. This configuration imparts specific interactions with biological targets, which has been explored in various research studies. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the pharmacological properties of this compound.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their diverse applications in pharmaceuticals. The incorporation of fluorine into drug molecules can lead to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. 2-(2-fluoro-6-methylphenyl)propanoic acid is no exception, and its potential as a building block for novel therapeutic agents has been investigated by several research groups.

One of the most compelling aspects of 2-(2-fluoro-6-methylphenyl)propanoic acid is its versatility in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules with targeted biological activities. For instance, its structural motif has been employed in the development of compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. The ability to modify its core structure while retaining key pharmacophoric features makes it an attractive candidate for further exploration.

The synthesis of 2-(2-fluoro-6-methylphenyl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and carboxylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the fluoro group efficiently. These synthetic strategies highlight the compound's significance in industrial-scale production and academic research.

From a biological perspective, 2-(2-fluoro-6-methylphenyl)propanoic acid has shown promise in preclinical studies as an inhibitor of various enzymes and receptors implicated in human diseases. Its interaction with biological targets such as kinases, proteases, and ion channels has been studied extensively. The fluoro-substituted phenyl ring enhances binding affinity by participating in hydrogen bonding and hydrophobic interactions, while the propenoic acid moiety provides a flexible linker for further functionalization.

The pharmacological profile of 2-(2-fluoro-6-methylphenyl)propanoic acid has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed its potential binding modes with target proteins, providing insights into its mechanism of action. These studies have guided the design of analogs with improved potency and selectivity. Additionally, in vitro assays have demonstrated its efficacy in modulating key signaling pathways relevant to diseases such as cancer and inflammation.

In conclusion, 2-(2-fluoro-6-methylphenyl)propanoic acid (CAS No. 1781524-43-3) represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset for researchers exploring novel therapeutic strategies. As our understanding of fluorinated compounds continues to evolve, compounds like this are likely to play an increasingly important role in drug discovery and development.